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Compound of Interest

Compound Name: N-Butyryl-N'-cinnamyl-piperazine

Cat. No.: B1231057

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC)
method for the quantitative analysis of N-Butyryl-N'-cinnamyl-piperazine. The described
methodology is applicable for the determination of purity, stability, and concentration of this
compound in various sample matrices. The protocol employs a reversed-phase C18 column
with UV detection, providing a reliable and reproducible analytical solution for research, quality
control, and drug development applications.

Introduction

N-Butyryl-N'-cinnamyl-piperazine is a synthetic organic compound belonging to the
cinnamylpiperazine class.[1] The piperazine scaffold is a "privileged structure” in medicinal
chemistry, appearing in a wide array of therapeutic agents due to its versatile physicochemical
properties.[2] Cinnamylpiperazine derivatives have been investigated for various
pharmacological activities.[1][3] Accurate and precise analytical methods are crucial for the
characterization and quality control of such compounds. This document provides a detailed
protocol for the HPLC analysis of N-Butyryl-N'-cinnamyl-piperazine.

Physicochemical Properties
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Property

Value Source

Chemical Name

N-Butyryl-N'-cinnamyl-

piperazine
Molecular Formula C17H24N20 -
Molecular Weight 272.39 g/mol Calculated

Chemical Structure

HPLC Method

Areversed-phase HPLC method was developed for the analysis of N-Butyryl-N'-cinnamyl-

piperazine. The presence of the cinnamyl group provides a chromophore suitable for UV

detection.

S hic Conditi

Parameter Condition

Instrument Agilent 1260 Infinity Il LC System or equivalent

Column ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 um

Mobile Phase Acetonitrile:Water (60:40, v/v) with 0.1%
Trifluoroacetic Acid

Flow Rate 1.0 mL/min

Injection Volume 10 pL

Column Temperature 30 °C

Detector Diode Array Detector (DAD)
Detection Wavelength 254 nm
Run Time 10 minutes

Method Validation Summary
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The method should be validated in accordance with ICH guidelines. Key validation parameters
are summarized below. For piperazine derivatives, HPLC methods have been validated for
linearity, precision, accuracy, and robustness.[4][5]

Parameter Typical Acceptance Criteria
Linearity (r?) >0.999

Precision (%RSD) <2.0%

Accuracy (% Recovery) 98.0% - 102.0%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Experimental Protocol
Reagents and Materials

e N-Butyryl-N'-cinnamyl-piperazine reference standard
o Acetonitrile (HPLC grade)

o Water (HPLC grade)

 Trifluoroacetic Acid (TFA)

e Methanol (HPLC grade)

e Volumetric flasks (Class A)

o Pipettes (calibrated)

o HPLC vials with septa

Standard Solution Preparation

e Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-Butyryl-N'-
cinnamyl-piperazine reference standard and transfer it to a 10 mL volumetric flask.
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Dissolve and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with the mobile phase to achieve concentrations ranging from 1
pg/mL to 100 pg/mL.

Sample Preparation

Accurately weigh the sample containing N-Butyryl-N'-cinnamyl-piperazine.

Dissolve the sample in a suitable solvent (e.g., methanol) and dilute with the mobile phase to
a final concentration within the calibration range.

Filter the sample solution through a 0.45 um syringe filter into an HPLC vial.

HPLC Analysis

Set up the HPLC system with the chromatographic conditions specified in the
"Chromatographic Conditions" table.

Equilibrate the column with the mobile phase until a stable baseline is achieved.
Inject the prepared standard and sample solutions.

Record the chromatograms and integrate the peak corresponding to N-Butyryl-N'-
cinnamyl-piperazine.

Data Analysis

Construct a calibration curve by plotting the peak area of the standard solutions against their
corresponding concentrations.

Perform a linear regression analysis to determine the equation of the line and the correlation
coefficient (r2).

Calculate the concentration of N-Butyryl-N'-cinnamyl-piperazine in the sample using the
calibration curve.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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